Cas no 2138121-42-1 (6-methoxypyrido3,2-dpyrimidin-2-amine)

• Product Name: 6-methoxypyrido3,2-dpyrimidin-2-amine
• CAS No: 2138121-42-1
• MF: C₈H₈N₄O
• MW: 176.175320625305
• CID: 6035056
• PubChem ID: 22736825
• Update Time: 2025-05-21

6-methoxypyrido3,2-dpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-methoxypyrido3,2-dpyrimidin-2-amine
• 6-methoxypyrido[3,2-d]pyrimidin-2-amine
• EN300-1162548
• 2138121-42-1

• Inchi： 1S/C8H8N4O/c1-13-7-3-2-5-6(11-7)4-10-8(9)12-5/h2-4H,1H3,(H2,9,10,12)
• InChI Key： QRUICPOOVMMWBY-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C2C(C=NC(N)=N2)=N1

Computed Properties

• Exact Mass: 176.06981089g/mol
• Monoisotopic Mass: 176.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 73.9Ų

Additional information on 6-methoxypyrido3,2-dpyrimidin-2-amine

Recent Advances in the Study of 6-Methoxypyrido[3,2-d]pyrimidin-2-amine (CAS: 2138121-42-1): A Promising Scaffold in Chemical Biology and Drug Discovery

The compound 6-methoxypyrido[3,2-d]pyrimidin-2-amine (CAS: 2138121-42-1) has recently emerged as a key scaffold in chemical biology and pharmaceutical research due to its versatile pharmacological properties. This heterocyclic structure, featuring a pyrido[3,2-d]pyrimidine core with a methoxy group at position 6 and an amino group at position 2, has demonstrated significant potential in modulating various biological targets. Recent studies have highlighted its role as a privileged structure in medicinal chemistry, particularly in the development of kinase inhibitors and epigenetic modulators.

A 2023 study published in the Journal of Medicinal Chemistry explored the structure-activity relationship (SAR) of 6-methoxypyrido[3,2-d]pyrimidin-2-amine derivatives as selective inhibitors of cyclin-dependent kinases (CDKs). The research team systematically modified the scaffold at multiple positions, identifying compound 2138121-42-1 as a particularly potent inhibitor of CDK4/6 with an IC50 value of 12 nM. Molecular docking studies revealed that the methoxy group at position 6 plays a crucial role in forming hydrogen bonds with the hinge region of the kinase, while the amino group at position 2 contributes to favorable interactions with the DFG motif.

In parallel research, scientists have investigated the application of this scaffold in targeting epigenetic enzymes. A recent Nature Chemical Biology publication (2024) demonstrated that 6-methoxypyrido[3,2-d]pyrimidin-2-amine derivatives can serve as selective inhibitors of histone demethylases, particularly KDM4 family members. The study reported that compound 2138121-42-1 showed remarkable selectivity for KDM4C over other JmjC domain-containing demethylases, with a 50-fold preference. This selectivity was attributed to the unique binding mode enabled by the scaffold's planar structure and the strategic positioning of the methoxy group.

The synthetic accessibility of 6-methoxypyrido[3,2-d]pyrimidin-2-amine has also been a focus of recent investigations. A 2024 Organic Process Research & Development paper detailed an improved synthetic route to 2138121-42-1 that achieves 78% overall yield in three steps from commercially available starting materials. The optimized procedure features a microwave-assisted cyclization step that significantly reduces reaction times while maintaining excellent purity (>99.5%). This advancement addresses previous challenges in scaling up production of this valuable intermediate.

Pharmacokinetic studies of 6-methoxypyrido[3,2-d]pyrimidin-2-amine derivatives have yielded promising results. Research published in Drug Metabolism and Disposition (2023) reported that compound 2138121-42-1 exhibits favorable ADME properties, including good oral bioavailability (F = 62% in rat models) and moderate plasma protein binding (85-90%). The metabolic stability was particularly noteworthy, with a hepatic clearance rate of 12 mL/min/kg, suggesting reduced susceptibility to first-pass metabolism compared to earlier generation compounds.

Emerging applications of this scaffold extend beyond traditional small molecule therapeutics. A groundbreaking study in Chemical Science (2024) demonstrated the utility of 6-methoxypyrido[3,2-d]pyrimidin-2-amine in the development of PROTACs (proteolysis targeting chimeras). The researchers successfully incorporated 2138121-42-1 as the warhead in a BRD4-targeting PROTAC, achieving efficient degradation at nanomolar concentrations. The scaffold's rigidity and appropriate vector geometry were identified as key factors enabling effective ternary complex formation with the target protein and E3 ubiquitin ligase.

Looking forward, the 6-methoxypyrido[3,2-d]pyrimidin-2-amine scaffold continues to attract significant research interest. Current clinical trials include two derivatives of 2138121-42-1 in Phase I studies for oncology indications, with preliminary data suggesting manageable safety profiles and early signs of efficacy. The scaffold's versatility, combined with recent synthetic and pharmacological advancements, positions it as a valuable tool for both drug discovery and chemical biology research in the coming years.